Cas no 87846-99-9 (5-Pyrimidinecarboxylic acid, 2,4,6-tris(dimethylamino)-, methyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid, 2,4,6-tris(dimethylamino)-, methyl ester
• CAS No: 87846-99-9
• MF: C₁₂H₂₁N₅O₂
• MW: 267.327441930771
• CID: 651637
• PubChem ID: 13264426
• Update Time: 2025-04-19

5-Pyrimidinecarboxylic acid, 2,4,6-tris(dimethylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2,4,6-tris(dimethylamino)-, methyl ester
• methyl 2,4,6-tris(dimethylamino)pyrimidine-5-carboxylate
• 87846-99-9
• DTXSID50532982

• Inchi： 1S/C12H21N5O2/c1-15(2)9-8(11(18)19-7)10(16(3)4)14-12(13-9)17(5)6/h1-7H3
• InChI Key： GDIAIJUXYRKTPN-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(N=C(N=C1N(C)C)N(C)C)N(C)C)=O

Computed Properties

• Exact Mass: 267.16952493g/mol
• Monoisotopic Mass: 267.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.8Ų